Cas no 2228479-18-1 (3-(2-ethynylphenyl)propan-1-amine)

• Product Name: 3-(2-ethynylphenyl)propan-1-amine
• CAS No: 2228479-18-1
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6037909
• PubChem ID: 165662312
• Update Time: 2025-09-22

3-(2-ethynylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylphenyl)propan-1-amine
• 2228479-18-1
• EN300-1814608

• Inchi： 1S/C11H13N/c1-2-10-6-3-4-7-11(10)8-5-9-12/h1,3-4,6-7H,5,8-9,12H2
• InChI Key： ONNFHPIISYILTL-UHFFFAOYSA-N
• SMILES： NCCCC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines